Cas no 2034411-86-2 (1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea)

• Product Name: 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea
• CAS No: 2034411-86-2
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5350004
• Update Time: 2025-10-31

1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(thiophen-2-yl)urea
• 1-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-3-thiophen-2-ylurea
• 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea

• Inchi： 1S/C16H18N2O2S/c1-20-16(9-12-5-2-3-6-13(12)10-16)11-17-15(19)18-14-7-4-8-21-14/h2-8H,9-11H2,1H3,(H2,17,18,19)
• InChI Key： IZHVQXQBJHFEBN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC1(CC2C=CC=CC=2C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 2.7
• Topological Polar Surface Area: 78.6

Additional information on 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea

1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea: A Comprehensive Overview

1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea (CAS No. 2034411-86-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This urea derivative, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea is noteworthy for its intricate combination of a thiophene ring and an indanone moiety. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, is known for its aromatic stability and bioactive properties. The indanone moiety, on the other hand, is a bicyclic structure consisting of a benzene ring fused to a cyclohexene ring. The presence of these functional groups imparts unique chemical and biological properties to the compound.

The synthesis of 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of 2-methoxyindanone with thiophene carboxylic acid followed by urea formation. Recent studies have explored alternative synthetic routes to improve yield and purity, such as microwave-assisted synthesis and catalyst-mediated reactions. These advancements have not only enhanced the efficiency of the synthesis but also expanded the scope for large-scale production.

In terms of biological activities, 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, it has been found to inhibit monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, this compound may help alleviate symptoms associated with conditions like Parkinson's disease and Alzheimer's disease.

Beyond its neuroprotective properties, 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-yl)urea has also exhibited anticancer activity. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be a valuable candidate for further development as an anticancer agent.

The pharmacokinetic profile of 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(thiophen-2-y l)urea is another critical aspect that has been extensively studied. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for drug development. Additionally, its ability to cross the blood-brain barrier (BBB) enhances its potential for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[ ( 2 -methoxy - 2 , 3 -dihydro - 1 H -inden - 2 - yl )methyl ] - 3 -( thiophen - 2 - yl )urea in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide its further development.

In conclusion, 1-[ ( 2 -methoxy - 2 , 3 -dihydro - 1 H -inden - 2 - yl )methyl ] - 3 -( thiophen - 2 - yl )urea (CAS No. 2034411-86-2) represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.